Cas no 131167-12-9 (Dibenzo[b,e][1,4]dioxin,2,3,7-tribromo-8-chloro-)

• Product Name: Dibenzo[b,e][1,4]dioxin,2,3,7-tribromo-8-chloro-
• CAS No: 131167-12-9
• MF: C₁₂H₄Br₃ClO₂
• MW: 455.32396030426
• CID: 215433
• PubChem ID: 183016
• Update Time: 2025-04-19

Dibenzo[b,e][1,4]dioxin,2,3,7-tribromo-8-chloro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,2,3,7-tribromo-8-chloro-
• 2,3,7-tribromo-8-chlorodibenzo-p-dioxin
• 2,3,7-tribromo,8-chloro-dibenzo-dioxin
• 2,3,7-Tribromo-8-chlorooxanthrene
• DTXSID50156925
• 131167-12-9
• Oxanthrene, 2,3,7-tribromo-8-chloro-
• VAPXVPBAPGEGAW-UHFFFAOYSA-N

• Inchi： 1S/C12H4Br3ClO2/c13-5-1-9-10(2-6(5)14)18-12-4-8(16)7(15)3-11(12)17-9/h1-4H
• InChI Key： VAPXVPBAPGEGAW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)OC1C=C(C(=CC=1O2)Cl)Br)Br

Computed Properties

• Exact Mass: 451.74492
• Monoisotopic Mass: 451.74499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46